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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

differences between structurally similar bioactive lipids is paramount. This guide provides a

comprehensive structural and functional comparison of Methyl 9-hydroxynonanoate with

other key hydroxy fatty acid esters, supported by available data and experimental context.

Methyl 9-hydroxynonanoate, a simple monohydroxy fatty acid ester, is a member of the

broader class of fatty acid esters of hydroxy fatty acids (FAHFAs). This emerging class of

endogenous lipids has garnered significant attention for its potential therapeutic applications,

including anti-inflammatory and anti-diabetic properties.[1][2] The position of the hydroxyl group

and the overall chain length of these esters are critical determinants of their biological activity.

This guide will delve into a structural comparison, supported by physicochemical data, and

explore the functional implications based on studies of related compounds.

Structural and Physicochemical Comparison
The fundamental structure of Methyl 9-hydroxynonanoate and its close structural relatives is

characterized by a methyl esterified carboxylic acid and a hydroxyl group at a specific position

along the aliphatic chain. These subtle variations in structure can significantly influence their

physicochemical properties and, consequently, their biological function.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL at
25°C)

Reference

Methyl 9-

hydroxynona

noate

C10H20O3 188.27 272 0.97

Methyl 8-

hydroxyoctan

oate

C9H18O3 174.24 N/A N/A [3]

Methyl 10-

hydroxydeca

noate

C11H22O3 202.29 N/A N/A [4]

Methyl 2-

hydroxyoctan

oate

C9H18O3 174.24 N/A N/A [5]

Methyl 3-

hydroxynona

noate

C10H20O3 188.26 N/A N/A [6]

N/A: Data not readily available in the searched literature.

Performance Comparison: Insights from Related
Compounds
Direct comparative studies on the biological performance of Methyl 9-hydroxynonanoate
against other simple hydroxy fatty acid esters are limited in the currently available scientific

literature. However, by examining studies on structurally related and more complex FAHFAs,

we can infer potential structure-activity relationships.

Anti-inflammatory Activity:

Research on various FAHFAs has consistently demonstrated their anti-inflammatory potential.

For instance, linoleic acid esters of hydroxy linoleic acids have been identified as anti-
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inflammatory lipids.[7] A study on (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid

methyl ester, a more complex hydroxy fatty acid ester, demonstrated its ability to suppress

inflammation.[2] Furthermore, an analysis of 9-PAHSA (palmitic acid ester of 9-hydroxystearic

acid) analogues, synthesized from methyl 9-oxononanoate, revealed that modifications to the

hydrocarbon chain length can maintain or even enhance anti-inflammatory activity.[1] This

suggests that the C9 backbone of Methyl 9-hydroxynonanoate is a viable scaffold for anti-

inflammatory properties, though its potency relative to other chain lengths and hydroxyl

positions requires direct experimental validation.

Receptor Activation:

Some FAHFAs are known to exert their effects through the activation of G-protein coupled

receptors, such as GPR40 and GPR120, which are involved in metabolic and inflammatory

signaling. While direct evidence for Methyl 9-hydroxynonanoate is lacking, it is plausible that

it and other simple hydroxy fatty acid esters could interact with these or other receptors. The

chain length and position of the hydroxyl group would likely be key determinants of binding

affinity and activation potency.

Experimental Protocols
The synthesis and evaluation of hydroxy fatty acid esters involve a series of well-defined

chemical and analytical procedures.

General Synthesis of ω-Hydroxy Fatty Acid Methyl Esters:

A common route to synthesize compounds like Methyl 9-hydroxynonanoate involves the

oxidative cleavage of a larger, unsaturated fatty acid methyl ester, followed by reduction. For

instance, Methyl 9-hydroxynonanoate can be synthesized from methyl oleate.[4]

Experimental Workflow for Synthesis and Evaluation:
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Synthesis

Biological Evaluation

Unsaturated Fatty Acid Methyl Ester (e.g., Methyl Oleate)

Oxidative Cleavage (e.g., Ozonolysis)

Reduction (e.g., Hydrogenation)

Purification (e.g., Distillation, Chromatography)

ω-Hydroxy Fatty Acid Methyl Ester (e.g., Methyl 9-hydroxynonanoate)

Treatment with Hydroxy Fatty Acid Esters

Cell Culture (e.g., Macrophages)

Inflammatory Stimulus (e.g., LPS)

Anti-inflammatory Assay (e.g., Cytokine Measurement via ELISA)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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